Cas no 898788-07-3 ( )

• Product Name: &nbsp
• CAS No: 898788-07-3
• MF: C₁₃H₁₀F₆O₃
• MW: 328.20712518692
• CID: 871056
• PubChem ID: 24726881
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Ditrifluoromethylphenyl)-5-oxovaleric acid
• 5-[3,5-bis(trifluoromethyl)phenyl]-5-oxopentanoic acid
• 5-(3,5-Ditrifluoromethylphenyl)-5-oxovalericacid
• MFCD01311600
• 898788-07-3
• AKOS016022478
• DTXSID50645268
•  

• MDL： MFCD01311600
• Inchi： 1S/C13H10F6O3/c14-12(15,16)8-4-7(5-9(6-8)13(17,18)19)10(20)2-1-3-11(21)22/h4-6H,1-3H2,(H,21,22)
• InChI Key： IHVOWHQTDQOSDM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(CCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 328.05300
• Monoisotopic Mass: 328.05341315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 331.7±42.0 °C at 760 mmHg
• Flash Point: 154.4±27.9 °C
• PSA: 54.37000
• LogP: 4.16180
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)